Cas no 316826-99-0 (2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]-)
316826-99-0 structure
Product Name:2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]-
CAS No:316826-99-0
MF:C13H6F5N3O4S3
MW:459.391456127167
CID:1448115
Update Time:2024-08-25
2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]- Chemical and Physical Properties
Names and Identifiers
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- 2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]-
- 2-Benzothiazolesulfonamide, 6-[[(2,3,4,5,6-pentafluorophenyl)sulfonyl]amino]-
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- Inchi: 1S/C13H6F5N3O4S3/c14-7-8(15)10(17)12(11(18)9(7)16)28(24,25)21-4-1-2-5-6(3-4)26-13(20-5)27(19,22)23/h1-3,21H,(H2,19,22,23)
- InChI Key: HJEXWDTYGATKLK-UHFFFAOYSA-N
- SMILES: S1C2=CC(NS(C3=C(F)C(F)=C(F)C(F)=C3F)(=O)=O)=CC=C2N=C1S(N)(=O)=O
Computed Properties
- Exact Mass: 458.94418
Experimental Properties
- Density: 1.872±0.06 g/cm3(Predicted)
- Boiling Point: 610.9±65.0 °C(Predicted)
- PSA: 119.22
- pka: 5.82±0.30(Predicted)
2-Benzothiazolesulfonamide, 6-[[(pentafluorophenyl)sulfonyl]amino]- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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